Cas no 2680841-71-6 (4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid)
2680841-71-6 structure
Product Name:4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid
CAS No:2680841-71-6
MF:C9H19NO5S
MW:253.315861940384
CID:5650713
PubChem ID:146196882
Update Time:2023-11-27
4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL21494308
- EN300-28279509
- 4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid
- 2680841-71-6
- 4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid
-
- Inchi: 1S/C9H19NO5S/c1-9(2,3)15-8(11)10-6-4-5-7-16(12,13)14/h4-7H2,1-3H3,(H,10,11)(H,12,13,14)
- InChI Key: YNOVJWUGXOLWSB-UHFFFAOYSA-N
- SMILES: S(CCCCNC(=O)OC(C)(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 253.09839388g/mol
- Monoisotopic Mass: 253.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 101Ų
4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28279509-1g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 1g |
$770.0 | 2023-09-09 | ||
| Enamine | EN300-28279509-5g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 5g |
$2235.0 | 2023-09-09 | ||
| Enamine | EN300-28279509-10g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 10g |
$3315.0 | 2023-09-09 | ||
| Enamine | EN300-28279509-0.05g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28279509-0.1g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28279509-0.25g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28279509-0.5g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28279509-1.0g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28279509-2.5g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28279509-5.0g |
4-{[(tert-butoxy)carbonyl]amino}butane-1-sulfonic acid |
2680841-71-6 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2680841-71-6 (4-{(tert-butoxy)carbonylamino}butane-1-sulfonic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk